molecular formula C15H25NO B8571899 6-tert-Butyl-4-[(dimethylamino)methyl]-2,3-dimethylphenol CAS No. 55719-54-5

6-tert-Butyl-4-[(dimethylamino)methyl]-2,3-dimethylphenol

Cat. No.: B8571899
CAS No.: 55719-54-5
M. Wt: 235.36 g/mol
InChI Key: ONTQNSMWUGQQOX-UHFFFAOYSA-N
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Description

6-tert-Butyl-4-[(dimethylamino)methyl]-2,3-dimethylphenol is a useful research compound. Its molecular formula is C15H25NO and its molecular weight is 235.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

55719-54-5

Molecular Formula

C15H25NO

Molecular Weight

235.36 g/mol

IUPAC Name

6-tert-butyl-4-[(dimethylamino)methyl]-2,3-dimethylphenol

InChI

InChI=1S/C15H25NO/c1-10-11(2)14(17)13(15(3,4)5)8-12(10)9-16(6)7/h8,17H,9H2,1-7H3

InChI Key

ONTQNSMWUGQQOX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C=C1CN(C)C)C(C)(C)C)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 142.4 grams of 6-tert.-butyl-2,3-dimethylphenol dissolved in 270 ml of toluene was added 144.4 grams of a 25% aqueous solution of dimethylamine at about room temperature. 65.7 grams of 36.5% aqueous formaldehyde was then added over a ten minute period to the reaction mixture initially at 15°, the temperature rising to 30° at the end of the addition. The reaction mixture was then warmed to 40° for 3 hours and finally heated at reflux (85°) for 2 hours. The reaction was diluted with about 1 liter of ether and the aqueous layer separated, the upper ether layer being washed three times with water. After drying over sodium sulfate, the organic phase was stripped to dryness at reduced pressures yielding 176.3 grams of crude product. The crude product was crystallized from heptane, yielding white cyrstals melting at 101° to 104°.
Quantity
142.4 g
Type
reactant
Reaction Step One
Quantity
270 mL
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
65.7 g
Type
reactant
Reaction Step Three
Name
Quantity
1 L
Type
solvent
Reaction Step Four

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